Cas no 181305-80-6 (1H-Indole-1-propanoic acid, 2,3-diphenyl-)

• Product Name: 1H-Indole-1-propanoic acid, 2,3-diphenyl-
• CAS No: 181305-80-6
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 1372722
• Update Time: 2024-08-14

1H-Indole-1-propanoic acid, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanoic acid, 2,3-diphenyl-

• Inchi： 1S/C23H19NO2/c25-21(26)15-16-24-20-14-8-7-13-19(20)22(17-9-3-1-4-10-17)23(24)18-11-5-2-6-12-18/h1-14H,15-16H2,(H,25,26)
• InChI Key： YKHNFCLPQHLTKA-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C2=C(C=CC=C2)C(C2=CC=CC=C2)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 341.14167

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 555.1±45.0 °C(Predicted)
• PSA: 42.23
• pka: 4.54±0.10(Predicted)